Cas no 36283-06-4 (5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-)

5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl- structure
36283-06-4 structure
Product Name:5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-
CAS No:36283-06-4
MF:C9H7NO3
MW:177.156782388687
CID:296190
PubChem ID:1550242
Update Time:2025-04-19

5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5(4H)-Oxazolone,4-(2-furanylmethylene)-2-methyl-
    • (4E)-4-(2-FURYLMETHYLENE)-2-METHYL-1,3-OXAZOL-5(4H)-ONE
    • 4-(furan-2-ylmethylidene)-2-methyl-1,3-oxazol-5-one
    • 5(4H)-oxazolone, 4-(2-furanylmethylene)-2-methyl-, (4E)-
    • MLS000678663
    • SMR000323889
    • CHEMBL1558007
    • SCHEMBL11359006
    • 36283-06-4
    • (4E)-4-(furan-2-ylmethylidene)-2-methyl-1,3-oxazol-5-one
    • (4E)-4-(2-furfurylidene)-2-methyl-2-oxazolin-5-one
    • AKOS005642473
    • HMS2707K16
    • Z57843579
    • SCHEMBL11358991
    • BDBM52562
    • (4E)-4-(2-furanylmethylidene)-2-methyl-5-oxazolone
    • (4E)-4-[(furan-2-yl)methylidene]-2-methyl-4,5-dihydro-1,3-oxazol-5-one
    • 4-(Furan-2-ylmethylene)-2-methyloxazol-5(4H)-one
    • cid_1550242
    • Inchi: 1S/C9H7NO3/c1-6-10-8(9(11)13-6)5-7-3-2-4-12-7/h2-5H,1H3/b8-5+
    • InChI Key: SDOORZKPWPUAPF-VMPITWQZSA-N
    • SMILES: O1C(/C(=C\C2=CC=CO2)/N=C1C)=O

Computed Properties

  • Exact Mass: 177.04261
  • Monoisotopic Mass: 177.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 260.7°Cat760mmHg
  • Flash Point: 111.5°C
  • Refractive Index: 1.59
  • PSA: 51.8
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